Cas no 215951-90-9 (Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?))
Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?)
- Cerium(IV) trifluoromethanesulphonate hydrate
- Cerium trifluoromethanesulfonate hydrate
- CEROUS TRIFLUOROMETHANESULFONATE,HYDRATED
- Cerium(4+) trifluoromethanesulfonate--water (1/4/1)
- 215951-90-9
- MFCD00191901
- DTXSID00724991
- Cerium(iv)trifluoromethanesulfonate hydrate
- Cerium(IV)trifluoromethanesulfonatexhydrate
- cerium(4+);trifluoromethanesulfonate;hydrate
- Cerium(IV) trifluoromethanesulfonate hydrate
- Cerium(IV) trifluoromethanesulfonate xhydrate
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- MDL: MFCD00191901
- Inchi: 1S/4CHF3O3S.Ce.H2O/c4*2-1(3,4)8(5,6)7;;/h4*(H,5,6,7);;1H2/q;;;;+4;/p-4
- InChI Key: GNRGFRIXLDMXRB-UHFFFAOYSA-J
- SMILES: [Ce+4].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].O
Computed Properties
- Exact Mass: 753.72400
- Monoisotopic Mass: 753.72411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 25
- Heavy Atom Count: 34
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 263Ų
Experimental Properties
- PSA: 271.55000
- LogP: 4.46450
Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB143971-5 g |
Cerium(IV) trifluoromethanesulphonate hydrate, 98%; . |
215951-90-9 | 98% | 5 g |
€87.50 | 2023-07-20 | |
| abcr | AB143971-10 g |
Cerium(IV) trifluoromethanesulphonate hydrate, 98%; . |
215951-90-9 | 98% | 10g |
€156.00 | 2023-05-09 | |
| abcr | AB143971-5g |
Cerium(IV) trifluoromethanesulphonate hydrate, 98%; . |
215951-90-9 | 98% | 5g |
€87.50 | 2025-02-09 |
Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?)
Research Brief on Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) (CAS: 215951-90-9)
Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) (CAS: 215951-90-9) is a specialized cerium(IV) compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of catalysis, organic synthesis, and pharmaceutical manufacturing. This research brief aims to provide an overview of the latest advancements and studies related to this compound, highlighting its synthesis, characterization, and emerging applications.
Recent studies have focused on the synthesis and optimization of Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?), with particular emphasis on improving its stability and reactivity. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and hydration state. These efforts have revealed that the compound exhibits strong oxidative properties, making it a promising candidate for use in oxidation reactions, such as the conversion of alcohols to carbonyl compounds.
In the pharmaceutical sector, this cerium(IV) salt has been explored as a catalyst in the synthesis of complex organic molecules. Its ability to facilitate selective oxidation reactions under mild conditions has been particularly noteworthy. For instance, a 2023 study demonstrated its efficacy in the oxidation of primary and secondary alcohols, achieving high yields and minimal byproducts. Such findings underscore its potential as a greener alternative to traditional oxidizing agents, which often require harsh conditions and generate toxic waste.
Beyond its catalytic applications, Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) has also been investigated for its role in materials science. Researchers have explored its use in the preparation of cerium-based nanomaterials, which exhibit unique optical and electronic properties. These nanomaterials hold promise for applications in sensors, energy storage, and even biomedical imaging, further expanding the compound's utility across diverse fields.
Despite these advancements, challenges remain in the large-scale production and handling of this compound. Its sensitivity to moisture and temperature fluctuations necessitates careful storage and handling protocols. Ongoing research is addressing these issues by developing novel stabilization techniques and exploring alternative synthetic routes to enhance its practicality for industrial applications.
In conclusion, Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) (CAS: 215951-90-9) represents a versatile and promising compound with wide-ranging applications in catalysis, pharmaceuticals, and materials science. Continued research into its properties and applications is expected to unlock further potential, paving the way for innovative solutions in chemical and biomedical industries.
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